2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol

• IUPAC Name: 2-[4-[[5-(2-chlorophenyl)furan-2-yl]methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C17H21ClN2O2/c18-16-4-2-1-3-15(16)17-6-5-14(22-17)13-20-9-7-19(8-10-20)11-12-21/h1-6,21H,7-13H2
• InChI Key: RMTIJDXECJBCKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC2=CC=C(O2)C3=CC=CC=C3Cl
• Molecular Formula: C17H21ClN2O2
• Molecular Weight: 320.8 g/mol

Description

2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol, also known as F152, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has shown promise in treating alcohol addiction and reducing alcohol consumption in rodents.

Mechanism of Action

The exact mechanism of action of 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol is not fully understood, but it is believed to act on the serotonergic and dopaminergic systems in the brain. 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been found to have a number of biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior, increase locomotor activity, and improve cognitive function. Additionally, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been found to reduce the levels of stress hormones in the blood, such as corticosterone.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol in lab experiments is its high potency and selectivity for certain receptors in the brain. However, one limitation is that 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol can be difficult to synthesize and may not be readily available for use in experiments.

Future Directions

There are several future directions for research on 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol. One area of interest is its potential use in treating other addictive disorders, such as opioid addiction. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol and its potential therapeutic applications. Finally, more research is needed to optimize the synthesis and availability of 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol for use in lab experiments and potential clinical trials.
In conclusion, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol is a chemical compound with potential therapeutic properties that has gained attention in the scientific community. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol shows promise in treating anxiety, depression, addiction, and other disorders.

Synthesis Methods

2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol can be synthesized through a multistep process involving various chemical reactions. One of the most common methods involves the reaction of 2-(2-chloroethyl)furan with 5-(2-chlorophenyl)-2-furaldehyde, followed by the addition of piperazine and reduction with sodium borohydride.